Cas no 89182-75-2 (2(3H)-Isothiazolecarboxamide,3-oxo-)
89182-75-2 structure
Product Name:2(3H)-Isothiazolecarboxamide,3-oxo-
CAS No:89182-75-2
MF:C4H4N2O2S
MW:144.151759147644
CID:711296
Update Time:2024-11-26
2(3H)-Isothiazolecarboxamide,3-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Isothiazolecarboxamide,3-oxo-
- 2(3H)-Isothiazolecarboxamide,3-oxo-(9CI)
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- Inchi: 1S/C4H4N2O2S/c5-4(8)6-3(7)1-2-9-6/h1-2H,(H2,5,8)
- InChI Key: SFIRWTMKAWEABD-UHFFFAOYSA-N
- SMILES: S1C=CC(=O)N1C(N)=O
Computed Properties
- Exact Mass: 143.999
- Monoisotopic Mass: 143.999
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 88.7A^2
2(3H)-Isothiazolecarboxamide,3-oxo- Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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